2-(4-chlorophenoxy)-N-(3-(6-methoxypyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[3-(6-methoxypyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C19H16ClN3O3/c1-25-19-10-9-17(22-23-19)13-3-2-4-15(11-13)21-18(24)12-26-16-7-5-14(20)6-8-16/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: WCGJAGHUKXBQGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol

Description

2-(4-chlorophenoxy)-N-(3-(6-methoxypyridazin-3-yl)phenyl)acetamide, also known as MP-A08, is a small molecule inhibitor that has been developed for its potential therapeutic applications in various diseases. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• The synthesis of complex organic compounds, including those with chlorophenyl and acetamide groups, is a significant area of research. These compounds often exhibit interesting biological or chemical properties, making them valuable for further study or as potential intermediates in the development of pharmaceuticals or agrochemicals (Patel & Shaikh, 2011).

Antimicrobial Activity

• Compounds featuring chlorophenyl and acetamide moieties have been evaluated for their antimicrobial properties. This includes studies on their effectiveness against a range of bacterial and fungal pathogens, potentially indicating the utility of such compounds in developing new antimicrobials (Krátký, Vinšová, & Stolaříková, 2017).

Environmental and Agricultural Applications

• The metabolism and environmental fate of chloroacetamide herbicides and their derivatives have been extensively studied. This research includes understanding the mechanisms of action, degradation, and the potential impact on ecosystems, indicating the relevance of chlorophenyl and acetamide groups in environmental science (Coleman et al., 2000).

Herbicide Activity and Soil Interaction

• Studies on the adsorption, bioactivity, and soil interaction of chloroacetamide herbicides provide insights into how these compounds, and potentially similar ones, behave in agricultural settings. This includes their efficacy as herbicides and their environmental persistence, which can inform the development and regulation of new agrochemicals (Weber & Peter, 1982).